Cas no 90071-62-8 (tert-butyl (2R)-pyrrolidine-2-carboxylate)

Tert-butyl (2R)-pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it valuable for peptide and heterocycle synthesis. The (2R)-configuration ensures stereochemical precision, which is critical for asymmetric synthesis and the development of enantiomerically pure compounds. This compound is particularly useful in the preparation of bioactive molecules, including protease inhibitors and other pharmacologically active agents. Its high purity and well-defined stereochemistry make it a reliable building block for research and industrial-scale applications.

tert-butyl (2R)-pyrrolidine-2-carboxylate structure

90071-62-8 structure

Product Name:tert-butyl (2R)-pyrrolidine-2-carboxylate

CAS No:90071-62-8

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD00083683

CID:803649

PubChem ID:6931635

Update Time:2025-06-08

tert-butyl (2R)-pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl pyrrolidine-2-carboxylate
- D-Proline tert-Butyl Ester
- D-Proline t-butyl ester
- D-PROLINE T-BUTYL ESTER HYDROCHLORIDE,
- D-Proline,1,1-dimethylethyl ester
- D-PROLINE-OTBU
- H-D-PRO-OTBU
- H-D-Pro-OtBu(syrup)
- H-D-Pro-OtBu.HCl
- H-d-pro-otbuhcl
- (R)-Pyrrolidine-2-carboxylic acid tert-butyl ester
- D-Proline, 1,1-dimethylethyl ester
- tert-butyl (2R)-pyrrolidine-2-carboxylate
- H-Pro-OtBu
- tert-butyl D-prolinate
- h-D-pro-otbu, AldrichCPR
- 1,1-dimethylethyl D-prolinate
- KM2898
- 2-Methyl-2-propanyl D-prolinate
- 2-Methyl-2-propanyl-D-prolinat
- D-Prolinate de 2-méthyl-2-propanyle
- H-D-Pro-OtBu (syrup)
- H-D-Pro-OtBu · HCl
- L-Proline tert-butyl ester; (2S)-2-(tert-Butoxycarbonyl)pyrrolidine
- SS-9688
- tert-butyl (2S)-pyrrolidine-2-carboxylate
- D-Proline 1,1-dimethylethyl ester (ACI)
- H-D-Pro-OBu-t
- tert-Butyl (R)-pyrrolidine-2-carboxylate
- MDL： MFCD00083683
- Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)7-5-4-6-10-7/h7,10H,4-6H2,1-3H3/t7-/m1/s1
- InChI Key： XJJBXZIKXFOMLP-SSDOTTSWSA-N
- SMILES： C([C@@H]1NCCC1)(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 172
XLogP3: 1.1
Topological Polar Surface Area: 38.3

Experimental Properties

Density: 0.995±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 219.2±33.0 ºC (760 Torr),
Flash Point: 86.4±25.4 ºC,
Solubility: Slightly soluble (16 g/l) (25 º C),

tert-butyl (2R)-pyrrolidine-2-carboxylate Security Information

Hazard Category Code： 22-37/38-41-51
Safety Instruction： 26-39
Hazardous Material Identification：

tert-butyl (2R)-pyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM304051-5g	H-D-Pro-OtBu	90071-62-8	95%	5g	$297	2021-06-09
TRC	P755875-500mg	D-Proline tert-Butyl Ester	90071-62-8		500mg	$207.00	2023-05-17
TRC	P755875-2.5g	D-Proline tert-Butyl Ester	90071-62-8		2.5g	$ 655.00	2022-06-03
Apollo Scientific	OR964379-250mg	H-D-Pro-otbu	90071-62-8	98%	250mg	£110.00	2024-05-23
Apollo Scientific	OR964379-1g	H-D-Pro-otbu	90071-62-8	98%	1g	£200.00	2024-05-23
abcr	AB314224-1 g	H-D-Pro-OtBu; 95%	90071-62-8		1 g	€110.00	2023-07-19
abcr	AB314224-5 g	H-D-Pro-OtBu; 95%	90071-62-8		5 g	€297.00	2023-07-19
abcr	AB314224-10 g	H-D-Pro-OtBu; 95%	90071-62-8		10 g	€518.00	2023-07-19
abcr	AB314224-25 g	H-D-Pro-OtBu; 95%	90071-62-8		25 g	€858.00	2023-07-19
Fluorochem	209560-1g	H-D-Pro-Otbu	90071-62-8	95%	1g	￡43.00	2022-02-28

tert-butyl (2R)-pyrrolidine-2-carboxylate Production Method

Production Method 1

201206-00-0

90071-62-8

Reaction Conditions

1.1 Reagents: Hydrogen Solvents: Methanol ; 10 min, 10 bar, 80 °C

Reference

: Microwave hydrogenations: large-size, high pressure microwave reactor

Heller, Eberhard; Gutmann, Amelie; Hiltensperger, Georg; Lautenschlaeger, Werner; Lohse, Martin J.; et al, G.I.T. Laboratory Journal, 2013, 17(1-2), 32-33

Production Method 2

1416352-40-3

90071-62-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Ethanol , Water ; 1 h, rt
1.2 Reagents: Hydrogen Catalysts: Palladium ; 24 h, 40 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; basified

Reference

: Stereoselective synthesis of cyclic amino acids via asymmetric phase-transfer catalytic alkylation

Kano, Taichi; Kumano, Takeshi; Sakamoto, Ryu; Maruoka, Keiji, Organic & Biomolecular Chemistry, 2013, 11(2), 271-278